Cas no 893734-90-2 (3-4-(Trifluoromethyl)PhenylBenzonitrile)

• Product Name: 3-4-(Trifluoromethyl)PhenylBenzonitrile
• CAS No: 893734-90-2
• MF: C₁₄H₈F₃N
• MW: 247.215233802795
• MDL: MFCD06802009
• CID: 2811706
• Update Time: 2025-05-20

3-4-(Trifluoromethyl)PhenylBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethyl)phenyl]benzonitrile
• 4'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carbonitrile
• 4'-(Trifluoromethyl)[1,1'-biphenyl]-3-carbonitrile
• BB 0223031
• V8797
• 3-4-(Trifluoromethyl)PhenylBenzonitrile

• MDL： MFCD06802009
• Inchi： 1S/C14H8F3N/c15-14(16,17)13-6-4-11(5-7-13)12-3-1-2-10(8-12)9-18/h1-8H
• InChI Key： WZGRFIOYNFHFIM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=C(C#N)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Additional information on 3-4-(Trifluoromethyl)PhenylBenzonitrile

3-4-(Trifluoromethyl)PhenylBenzonitrile (CAS No. 893734-90-2): An Overview of a Promising Compound in Pharmaceutical Research

3-4-(Trifluoromethyl)PhenylBenzonitrile (CAS No. 893734-90-2) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, characterized by its trifluoromethyl and benzonitrile functionalities, exhibits a range of properties that make it an intriguing candidate for various therapeutic and industrial uses.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This characteristic is particularly valuable in the design of drugs, as it can enhance the potency and selectivity of therapeutic agents. The benzonitrile moiety, on the other hand, contributes to the compound's stability and reactivity, making it suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 3-4-(Trifluoromethyl)PhenylBenzonitrile in the development of new drugs. For instance, a 2021 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of 3-4-(Trifluoromethyl)PhenylBenzonitrile exhibited high affinity and selectivity for their target enzymes, suggesting its potential as a lead compound in anticancer drug discovery.

In another study, published in Organic Letters, scientists explored the synthetic routes to produce 3-4-(Trifluoromethyl)PhenylBenzonitrile efficiently. The research team developed a novel catalytic method that not only improved the yield but also reduced the environmental impact of the synthesis process. This advancement is crucial for scaling up production and making the compound more accessible for further research and development.

The physical and chemical properties of 3-4-(Trifluoromethyl)PhenylBenzonitrile have also been extensively studied. It is a white crystalline solid with a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These properties make it easy to handle and process in laboratory settings, facilitating its use in various experimental protocols.

In terms of safety, 3-4-(Trifluoromethyl)PhenylBenzonitrile is generally considered safe for use in controlled laboratory environments when proper handling procedures are followed. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal practices.

The potential applications of 3-4-(Trifluoromethyl)PhenylBenzonitrile extend beyond pharmaceuticals. In materials science, this compound has been explored as a building block for functional polymers and coatings due to its robust chemical structure and tunable properties. For example, researchers at a leading materials science institute have developed polymer films incorporating 3-4-(Trifluoromethyl)PhenylBenzonitrile that exhibit enhanced thermal stability and mechanical strength.

In conclusion, 3-4-(Trifluoromethyl)PhenylBenzonitrile (CAS No. 893734-90-2) is a promising compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable asset for future innovations. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in various scientific disciplines.